Cas no 4463-44-9 (Xylene cyanol)

• Product Name: Xylene cyanol
• CAS No: 4463-44-9
• Molecular Formula: C₂₅H₂₇N₂NaO₇S₂
• Molecular Weight: 554.6109
• CID: 836222

Xylene cyanol Properties

Names and Identifiers

• XYLENE CYANOL FF
• 5-cyclohexadien-1-ylidene]methyl]-6-hydroxy--methyl-monosodiumsalt
• CI 42135
• CI 43535
• XYLENE CYANOL
• sodium hydrogen 4-[[4-(ethylamino)-m-tolyl][4-(ethylimino)-3-methylcyclohexa-2,5-dien-1-ylidene]methyl]-6-hydroxybenzene-1,3-disulphonate
• XYLENE CYANOL FF, CI 43535
• Toluene-2,4-disulfonic acid, {.alpha.-[4-(ethylamino)-m-tolyl]-.alpha.-[4-(ethylimino)-3-methy...
• C.I. 43535
• SodiuM salt of M′-hydroxydiethyldi-  aMinophenyl ditolylcarbinol disulfonic acid
• Xylene cyanol FF, pure
• Xylene Cyanol, pure
• Xylenecyanol FF 
• 4-[[4-(Ethylamino)-3-methylphenyl][4-(ethylimino)-3-methyl-2,5-cyclohexadien-1-ylidene]methyl]-6-hydroxy-1,3-benzenedisulfonic acid sodium salt
• AK186327
• Sodium;4-[(E)-[4-(ethylamino)-3-methylphenyl]-(4-ethylimino-3-methylcyclohexa-2,5-dien-1-ylidene)met

• InChIKey： ACZRDWVARWLTRG-MUKHSKDQSA-M
• Inchi： 1S/C25H28N2O7S2.Na/c1-5-26-20-9-7-17(11-15(20)3)25(18-8-10-21(27-6-2)16(4)12-18)19-13-22(28)24(36(32,33)34)14-23(19)35(29,30)31;/h7-14,26,28H,5-6H2,1-4H3,(H,29,30,31)(H,32,33,34);/q;+1/p-1/b25-18+,27-21+;
• SMILES： S(C1=C([H])C(=C(C([H])=C1C(=C1C([H])=C([H])C(C(C([H])([H])[H])=C1[H])=NC([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N([H])C([H])([H])C([H])([H])[H])O[H])S(=O)(=O)[O-])(=O)(=O)O[H].[Na+] |c:10,24|

Computed Properties

• Exact Mass: 554.115738g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 554.115738g/mol
• Monoisotopic Mass: 554.115738g/mol
• Topological Polar Surface Area: 173Ų
• Heavy Atom Count: 37
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 2.5
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 6.29670
• PSA: 172.95000
• Melting Point: 295°C (dec.)
• Color/Form: Dark red to dark blue crystalline powder
• Solubility: Soluble in water and alcohol

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments